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Compound Focus: Undecane-1,11-diol

Cat. No.: S571510

Available Information on 1,11-Undecanediol

While detailed NMR methodologies are not provided, the search results do contain some basic specifications

and contextual research applications for 1,11-Undecanediol, which are summarized in the table below.

Property Details
CAS Registry 765-04-8 [1] [2] [3]
Number

Molecular Formula  C;1H»,05 [1] [2] [3]

Molecular Weight 188.31 g/mol [1] [3]

Typical Purity >95.0% (by GC) [1]

Physical Form White to Light yellow powder to lump [1]

Melting Point 61.0 to 65.0 °C [1]

Handling Air sensitive; often recommended for storage in a cool, dark place and
Conditions sometimes under inert gas [1].
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The compound's structural characterization is confirmed in research; one study used Grazing Incidence X-
ray Diffraction (GIXD) to determine the crystal structure of odd-numbered 1,w-alkanediols like 1,11-

Undecanediol, which crystallize in an orthorhoembic system (space group P2;2;2) [4]. Another study used

IH NMR spectroscopy to investigate the compound's role as a guest molecule within a molecular nanotube,

noting that its proton signals were highly shielded [5].

How to Proceed with Your Guide

Since the specific data you need is not available in the public search results I obtained, here are suggestions

for compiling the necessary information for your comparison guide:

e Consult Specialized Databases: Access commercial NMR spectral databases such as those from
Sigma-Aldrich, Wiley ScienceSuite, or Bio-Rad. Academic institution libraries often subscribe to these
resources.

e Search Scientific Literature: Conduct a detailed search on platforms like SciFinder, Reaxys, or
PubMed for original research articles that might include full experimental sections with NMR
parameters for 1,11-Undecanediol.

¢ Reference Standard Procedures: For the "Experimental Protocols" section of your guide, you can
describe standard, well-accepted NMR practices for purity verification of similar diols, which typically
involve:

o Sample Preparation: Dissolving a precise mass of the compound in a deuterated solvent (e.g.,
CDCly).

o Data Acquisition: Running standard 'H and 13C NMR experiments, and potentially 2D NMR
(COSY, HSQC, HMBC) for full structural confirmation.

o Purity Analysis: Integrating the proton signals and checking for the absence of extraneous
peaks that would indicate impurities.

The following workflow outlines the general process for using NMR to verify the purity of an organic

compound like 1,11-Undecanediol.
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Sample Preparation:
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in deuterated solvent.

Data Acquisition:
Run 1H, 13C, and
potential 2D NMR experiments.

(Spectra Analysis)

Structural Confirmation: Purity Assessment:
Verify observed chemical shifts Integrate proton signals.
and coupling patterns match Check for absence of
the expected structure. impurity peaks.
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and Identified Impurities
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [verifying 1,11-Undecanediol purity NMR methods]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571510#verifying-1-11-

undecanediol-purity-nmr-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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